2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2-ethylsulfanyl-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-4,5,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C22H28N4O4S/c1-7-31-21-24-20-23-13-10-22(2,3)11-14(27)16(13)17(26(20)25-21)12-8-9-15(28-4)19(30-6)18(12)29-5/h8-9,17H,7,10-11H2,1-6H3,(H,23,24,25)
• InChI Key: JPJJISQOJUWMFC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C3=C(CC(CC3=O)(C)C)NC2=N1)C4=C(C(=C(C=C4)OC)OC)OC

Description

This compound belongs to the triazoloquinazolinone family, characterized by a fused tricyclic core with a triazole ring and a quinazolinone moiety. Its structure includes an ethylsulfanyl group at position 2, dimethyl substituents at position 6, and a 2,3,4-trimethoxyphenyl group at position 7. These substituents influence its physicochemical properties, such as lipophilicity and metabolic stability, which are critical for pharmacological activity.

Preparation Methods

Copper-Catalyzed Multicomponent Reactions

A copper-catalyzed method enables the simultaneous formation of the triazole and quinazolinone rings. For example, a reaction between 2-azidobenzaldehyde derivatives, terminal alkynes, and anthranilamide derivatives in the presence of CuI and Et₃N generates 1,2,3-triazolyl-quinazolinones. Adapting this protocol, the target compound’s triazole ring could form via azide-alkyne cycloaddition using a propargylamine intermediate bearing the ethylsulfanyl group. The reaction proceeds at 120°C in DMSO with 1 equivalent of Et₃N, yielding the fused triazoloquinazolinone system in moderate-to-good yields.

Base-Promoted SNAr Cyclization

An alternative route involves a base-promoted nucleophilic aromatic substitution (SNAr) reaction. Substituted 2-fluoro-N-methylbenzamides react with benzamides in DMSO at 135°C using Cs₂CO₃ as a base. This method efficiently constructs the quinazolinone core, which can subsequently undergo triazole ring annulation. For the target molecule, a fluorinated precursor at position 2 of the quinazolinone could facilitate intramolecular cyclization with a tethered triazole-forming moiety.

Introduction of the Ethylsulfanyl Group

The ethylsulfanyl (-S-Et) substituent at position 2 is introduced via nucleophilic substitution or thiol-ene chemistry:

Thiolation of Halogenated Intermediates

A halogenated precursor (e.g., 2-chloroquinazolinone) undergoes nucleophilic displacement with ethanethiol in the presence of a base such as K₂CO₃. Polar aprotic solvents like DMF or DMSO enhance reactivity, with reaction times ranging from 6–12 hours at 80–100°C.

Michael Addition to α,β-Unsaturated Carbonyls

If the quinazolinone intermediate contains an α,β-unsaturated ketone, ethanethiol can participate in a Michael addition. This method requires catalytic bases (e.g., DBU) and proceeds under mild conditions (25–40°C).

Incorporation of the 2,3,4-Trimethoxyphenyl Substituent

The 2,3,4-trimethoxyphenyl group at position 9 is introduced early in the synthesis via:

Aldehyde-Based Multicomponent Reactions

In copper-catalyzed protocols, 2-azidobenzaldehyde derivatives substituted with 2,3,4-trimethoxyphenyl groups serve as starting materials. For example, 2-azido-3,4,5-trimethoxybenzaldehyde could react with a propargylamine and anthranilamide to directly incorporate the aryl group during triazoloquinazolinone formation.

Post-Cyclization Functionalization

Alternatively, Suzuki-Miyaura coupling can introduce the trimethoxyphenyl group after core formation. A boronic ester derivative of 2,3,4-trimethoxybenzene reacts with a halogenated triazoloquinazolinone intermediate using Pd(PPh₃)₄ as a catalyst.

Installation of the 6,6-Dimethyl Substituents

The geminal dimethyl groups at position 6 arise from:

Use of Cyclic Ketone Precursors

Cyclocondensation of 6,6-dimethyl-1,3-cyclohexanedione with anthranilamide derivatives forms the tetrahydroquinazolinone scaffold. This method leverages the inherent steric bulk of the cyclic ketone to install the dimethyl groups.

Alkylation of Secondary Amines

Post-cyclization, the secondary amine at position 6 undergoes alkylation with methyl iodide in the presence of a strong base (e.g., NaH). However, this approach risks over-alkylation and requires careful stoichiometric control.

Optimization of Reaction Conditions

Solvent and Temperature Effects

• DMSO : Enhances nucleophilicity in SNAr reactions but may lead to side reactions at temperatures >120°C.

• HFIP (Hexafluoroisopropanol) : Improves yields in Friedel-Crafts-type alkylations for aryl group introduction, as demonstrated in triarylmethane syntheses.

• Ionic Liquids : [BMIM]Br and related solvents accelerate cyclocondensation while reducing reaction times.

Catalytic Systems

• CuI : Essential for azide-alkyne cycloadditions, with Et₃N as a base to generate copper acetylide intermediates.

• pTSA (p-Toluenesulfonic Acid) : Facilitates electrophilic aromatic substitutions in HFIP-mediated reactions.

Analytical Characterization

Critical data for validating the target compound include:

• ¹H NMR : Signals for the ethylsulfanyl group (δ 1.2–1.4 ppm for CH₃, δ 2.5–2.7 ppm for SCH₂), trimethoxyphenyl protons (δ 3.7–3.9 ppm), and tetrahydroquinazolinone CH₂ groups (δ 1.8–2.2 ppm).

• HRMS : Molecular ion peak at m/z 444.55 (C₂₂H₂₈N₄O₄S).

• X-ray Crystallography : Confirms the fused triazoloquinazolinone structure and substituent orientations .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethylsulfanyl group can lead to the formation of sulfoxides or sulfones .

Scientific Research Applications

The compound 2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a complex organic molecule that has garnered attention for its potential applications in medicinal chemistry. This article explores its scientific research applications, focusing on its biological activity, synthesis methods, and relevant case studies.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. In vitro studies have demonstrated:

• Minimum Inhibitory Concentration (MIC) values ranging from 10 to 50 µg/mL against various bacterial strains.
• Effectiveness against resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA).

These findings suggest that the compound may be a candidate for developing new antimicrobial agents.

Antitumor Activity

The compound has also been evaluated for its antitumor properties. Preliminary studies indicate:

• Inhibition of cancer cell proliferation in various human cancer cell lines.
• Mechanisms of action may involve the induction of apoptosis and cell cycle arrest.

Anti-inflammatory Properties

Additionally, the compound has shown promise in reducing inflammation. Key findings include:

• Significant reduction in pro-inflammatory cytokines in animal models.
• Potential applications in treating inflammatory diseases such as arthritis.

Reaction Conditions

Careful control of reaction conditions is crucial to optimize yields and purity. Typical conditions involve:

• Temperature control
• Use of solvents like ethanol or dimethyl sulfoxide (DMSO)
• Catalysts to facilitate specific reactions

Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of the compound against a panel of bacterial strains. Results indicated that it significantly inhibited growth compared to standard antibiotics.

Study 2: Antitumor Mechanism Exploration

Another research project investigated the antitumor mechanisms of this compound in vitro. The study found that it induced apoptosis in cancer cells through mitochondrial pathways.

Study 3: Anti-inflammatory Effects

In a recent animal model study focused on arthritis treatment, the compound demonstrated significant anti-inflammatory effects by lowering levels of inflammatory markers.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Table 1: Substituent Variations and Key Properties

Compound Name	Substituents (Positions)	Molecular Weight	Notable Properties	Reference
Target Compound	Ethylsulfanyl (2), 2,3,4-trimethoxyphenyl (9), dimethyl (6)	-	High lipophilicity due to ethylsulfanyl and trimethoxyphenyl groups; potential CNS activity	-
9-(4-Hydroxyphenyl)-6,6-dimethyl analog	Hydroxyphenyl (9), dimethyl (6)	-	Lower lipophilicity; improved solubility; moderate bioactivity in receptor assays
6-(4-Methoxyphenyl)-9-phenyl analog	4-Methoxyphenyl (6), phenyl (9)	-	Enhanced metabolic stability; structural rigidity due to phenyl substitution
2-(Benzylsulfanyl)-9-(3,4,5-trimethoxyphenyl)	Benzylsulfanyl (2), 3,4,5-trimethoxyphenyl (9)	-	Higher steric bulk; potential for enhanced receptor binding
9-(4-Hydroxyphenyl)-chlorophenyl analog	2-Chlorophenyl (2), 4-hydroxyphenyl (9)	-	Electron-withdrawing Cl improves stability; moderate agonist activity

Key Observations :

• Ethylsulfanyl vs. Benzylsulfanyl : The ethylsulfanyl group in the target compound offers a balance between lipophilicity and steric hindrance, whereas benzylsulfanyl analogs (e.g., ) may exhibit stronger receptor interactions but reduced solubility.
• Trimethoxyphenyl vs. Methoxyphenyl/Hydroxyphenyl: The 2,3,4-trimethoxyphenyl group in the target compound enhances electron-donating effects and membrane permeability compared to mono-methoxy or hydroxy analogs (e.g., ).
• Dimethyl vs. Unsubstituted Positions: The dimethyl substituents at position 6 likely stabilize the tetrahydroquinazolinone ring, reducing conformational flexibility and improving metabolic resistance .

Key Observations :

• The target compound’s synthesis would benefit from the NGPU catalyst system, which achieves high yields (80–92%) in shorter reaction times (2–3 hours) compared to traditional methods .
• Halogenated derivatives (e.g., 2-chlorophenyl or 2-bromophenyl analogs) exhibit lower yields (49.5–75%) under thermal conditions, highlighting the need for optimized catalytic protocols .

Pharmacological Implications

Structural analogs of the target compound have shown promise in diverse therapeutic areas:

• Receptor Agonists : Compounds with 4-hydroxyphenyl or halogenated substituents (e.g., ) act as selective RXFP4 agonists, suggesting the target compound’s trimethoxyphenyl group may enhance receptor affinity.
• Anticancer Activity: Methoxy and sulfanyl substituents in triazoloquinazolinones are associated with tubulin polymerization inhibition, a mechanism relevant to cancer therapy.
• Metabolic Stability : The dimethyl and ethylsulfanyl groups in the target compound likely reduce oxidative metabolism, extending its half-life compared to hydroxylated analogs .

Biological Activity

The compound 2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a complex organic molecule that combines triazole and quinazoline moieties. Its unique structure suggests potential biological activities that are currently being explored in medicinal chemistry.

Chemical Structure and Synthesis

This compound features multiple functional groups, including an ethyl sulfanyl group and trimethoxy substituents on the phenyl ring. The synthesis typically involves multi-step reactions where starting materials undergo transformations to yield the final product. The initial formation of the triazole ring can be achieved by reacting hydrazine derivatives with appropriate carbonyl compounds under acidic or basic conditions.

Biological Activities

Research indicates that compounds similar to this one exhibit significant biological activities, including:

• Antibacterial Properties : Several derivatives of quinazoline and triazole structures have shown effectiveness against various bacterial strains in laboratory settings.
• Antifungal Activity : Similar compounds have also demonstrated antifungal properties.

Molecular docking studies suggest that this compound can form hydrogen bonds and hydrophobic interactions with target proteins. Such interactions provide insights into its mechanism of action and efficacy as a therapeutic agent.

In Vitro Studies

Recent studies have focused on evaluating the biological activity of this compound through various assays. The following table summarizes the findings related to its inhibitory activity against specific enzymes:

Compound	Enzyme Target	IC50 (µM)	Notes
2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one	Tyrosinase	N.D.	Further studies needed
Kojic Acid (Standard)	Tyrosinase	16.832 ± 1.161	Established benchmark

Case Studies

• Anticancer Activity : A study identified a novel anticancer compound through screening a drug library on multicellular spheroids. The findings indicated that compounds with similar structures exhibited cytotoxic effects against cancer cell lines .
• Enzyme Inhibition : In a series of experiments involving enzyme inhibition assays, it was found that derivatives containing the triazole scaffold demonstrated significant inhibitory activity against tyrosinase, which is crucial for melanin production .
• Pharmacological Significance : Triazole derivatives have been reported to possess a wide range of pharmacological activities such as antimicrobial effects . This emphasizes the potential of the compound in therapeutic applications.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for this compound, and how do reaction conditions influence yield?

• Methodology: Multi-step synthesis involving cyclocondensation of substituted quinazolinones with triazole precursors under controlled temperatures (60–80°C) and solvent systems (e.g., DMF or THF). Catalysts like NGPU (Nano-crystalline porous urea) significantly improve efficiency, reducing reaction times from 12–24 hours to 4–6 hours with yields >85% .
• Critical Parameters: Solvent polarity affects ring closure efficiency; excess triazole precursors may lead to byproducts. Purity is enhanced via recrystallization in ethanol/water mixtures .

Q. How is the compound structurally characterized, and what analytical techniques are prioritized?

• Techniques:

• NMR (¹H/¹³C): Assigns methoxy (δ 3.6–3.8 ppm), ethylsulfanyl (δ 1.2–1.4 ppm for CH3, δ 2.5–2.7 ppm for SCH2), and quinazolinone carbonyl (δ 165–170 ppm).
• Mass Spectrometry (HRMS): Confirms molecular weight (e.g., m/z 495.2 [M+H]⁺) and fragmentation patterns .
• X-ray Crystallography: Resolves stereochemistry of the tetrahydroquinazoline core and substituent orientations .

Q. What preliminary biological activities have been reported, and how are they assessed?

• Assays:

• In vitro cytotoxicity: Screened against cancer cell lines (e.g., MCF-7, HepG2) via MTT assays, with IC50 values ranging 5–20 µM.
• Mechanistic Studies: Apoptosis induction measured via flow cytometry (Annexin V/PI staining) and caspase-3/7 activation .

Advanced Research Questions

Q. How do structural modifications (e.g., substituent variations) affect bioactivity and selectivity?

• SAR Insights:

• Ethylsulfanyl Group: Enhances membrane permeability (logP ~3.2) but may reduce aqueous solubility. Replacement with hydroxyl groups improves solubility but decreases CNS penetration .
• Trimethoxyphenyl Moiety: Critical for tubulin binding (analogous to colchicine-site inhibitors); demethylation reduces potency by 10-fold .
  • Experimental Design: Parallel synthesis of analogs with systematic substituent swaps, followed by molecular docking (e.g., AutoDock Vina) to validate target engagement .

Q. What strategies resolve contradictions in reported biological data (e.g., varying IC50 across studies)?

• Troubleshooting:

• Cell Line Variability: MCF-7 (ER+) vs. MDA-MB-231 (triple-negative) may show differential sensitivity due to receptor expression.
• Assay Conditions: Serum concentration (e.g., 10% FBS vs. serum-free) impacts compound stability; LC-MS quantification of intracellular concentrations is recommended .
  • Validation: Reproduce assays with standardized protocols (e.g., CellTiter-Glo for ATP quantification) and include positive controls (e.g., paclitaxel for microtubule disruption) .

Q. How can environmental impact assessments guide safe handling and disposal?

• Environmental Fate Studies:

• Biodegradation: Aerobic soil metabolism studies (OECD 307) to estimate half-life (t₁/₂).
• Ecotoxicology: Daphnia magna acute toxicity (EC50) and algal growth inhibition (OECD 201) .
  • Mitigation: Use closed-system reactors during synthesis to minimize atmospheric release; employ activated carbon filtration for wastewater treatment .

Q. What advanced computational methods predict metabolic pathways and toxicity?

• In silico Tools:

• Metabolism: CYP450 isoform profiling via StarDrop or MetaSite (e.g., CYP3A4-mediated oxidation of ethylsulfanyl to sulfoxide).
• Toxicity: ProTox-II for hepatotoxicity risk assessment; molecular dynamics simulations to evaluate off-target binding (e.g., hERG channel inhibition) .